8-methyl-5H-pyrido[3,2-e][1,3]thiazolo[3,2-a]pyrimidin-5-one

• Molecular Formula: C10H7N3OS
• Molecular Weight: 217.25 g/mol
• IUPAC Name: 4-methyl-5-thia-2,7,13-triazatricyclo[7.4.0.02,6]trideca-1(9),3,6,10,12-pentaen-8-one
• InChI: InChI=1S/C10H7N3OS/c1-6-5-13-8-7(3-2-4-11-8)9(14)12-10(13)15-6/h2-5H,1H3
• InChI Key: UVMANZGFIFOIDD-UHFFFAOYSA-N
• SMILES: CC1=CN2C3=C(C=CC=N3)C(=O)N=C2S1

Description

8-methyl-5H-pyrido[3,2-e][1,3]thiazolo[3,2-a]pyrimidin-5-one is a chemical compound that has drawn the attention of many researchers in recent years. It is a heterocyclic compound with potential applications in various fields of research.

Scientific Research Applications

• Synthesis of Derivatives : A study by Sayed, Shamroukh, and Rashad (2006) describes the synthesis of various pyrimidine derivatives, including thiazolo[3,2-a]pyrimidine derivatives. These compounds demonstrated promising antimicrobial activity (H. Sayed, A. H. Shamroukh, & A. E. Rashad, 2006).

• Antimicrobial and Antitubercular Activities : Cai et al. (2016) synthesized novel 5H-thiazolo[3,2-a]pyrimidin-5-ones, which showed significant antibacterial and antitubercular activities. This indicates their potential in developing new antimicrobial agents (D. Cai, Zhi-hua Zhang, et al., 2016).

• Antiproliferative Activity : Nagaraju et al. (2020) reported the synthesis of thiazole/benzothiazole fused pyranopyrimidine derivatives, which were evaluated for their antiproliferative activity against various cancer cell lines. Some compounds demonstrated selective cytotoxicity to cancer cells, suggesting their potential in cancer treatment (P. Nagaraju, P. Reddy, et al., 2020).

• Efficient Synthesis Techniques : Wang et al. (2016) developed an efficient method for synthesizing novel pyridothieno-fused thiazolo[3,2-a]pyrimidinones, indicating the evolving methodologies in creating these compounds (Daolin Wang, Dong Wang, et al., 2016).